![molecular formula C25H28N2O3 B11020556 trans-4-({[3-(2-phenyl-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid](/img/structure/B11020556.png)
trans-4-({[3-(2-phenyl-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid
Description
- Its structure consists of a cyclohexane ring with an attached carboxylic acid group and an indole moiety.
- The compound’s stereochemistry is trans, meaning that the substituents are on opposite sides of the cyclohexane ring.
- Trans-AMCHA is of interest due to its potential biological activities and applications.
Trans-4-({[3-(2-phenyl-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid: , is a complex organic compound.
Properties
Molecular Formula |
C25H28N2O3 |
|---|---|
Molecular Weight |
404.5 g/mol |
IUPAC Name |
4-[[3-(2-phenylindol-1-yl)propanoylamino]methyl]cyclohexane-1-carboxylic acid |
InChI |
InChI=1S/C25H28N2O3/c28-24(26-17-18-10-12-20(13-11-18)25(29)30)14-15-27-22-9-5-4-8-21(22)16-23(27)19-6-2-1-3-7-19/h1-9,16,18,20H,10-15,17H2,(H,26,28)(H,29,30) |
InChI Key |
HUIALZQIOPPUPQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1CNC(=O)CCN2C3=CC=CC=C3C=C2C4=CC=CC=C4)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
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